Cas no 53848-17-2 (2-Bromo-6-methylaniline)

• Product Name: 2-Bromo-6-methylaniline
• CAS No: 53848-17-2
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD04039885
• CID: 56476
• PubChem ID: 24880072
• Update Time: 2025-05-23

2-Bromo-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methylaniline
• 2-amino-3-bromotoluene
• 2-Bromo-6-methyl-phenylamine
• Benzenamine, 2-bromo-6-methyl-
• 2-BROMO-6-METHYLBENZENAMINE
• Brom-amino-toluol
• PubChem15573
• 2-bromo-6-methyl-aniline
• KSC494A7H
• LDUCMSVRKKDATH-UHFFFAOYSA-N
• CL8391
• RP24598
• MB03160
• TRA0077435
• CM11316
• AS05299
• BC0
• DTXSID90373311
• GS-4112
• 53848-17-2
• AKOS005255054
• GEO-00491
• SY046985
• CS-W007424
• AC-28667
• FT-0611513
• BB 0258136
• MFCD04039885
• EN300-69573
• AM20060661
• W-200414
• 2-Bromo-6-methylaniline, 95%
• SCHEMBL286359
• DB-010919

• MDL： MFCD04039885
• Inchi： 1S/C7H8BrN/c1-5-3-2-4-6(8)7(5)9/h2-4H,9H2,1H3
• InChI Key： LDUCMSVRKKDATH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1N

Computed Properties

• Exact Mass: 184.98400
• Monoisotopic Mass: 184.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: liquid
• Density: 1.4780 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 105-107 °C/205 mmHg(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: n20/D 1.6030(lit.)
• PSA: 26.02000
• LogP: 2.92090
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Bromo-6-methylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Bromo-6-methylaniline

Introduction to 2-Bromo-6-Methylaniline (CAS No. 53848-17-2)

2-Bromo-6-methylaniline, also known by its CAS registry number CAS No. 53848-17-2, is an organic compound with the molecular formula C8H9BrN. This compound belongs to the class of aromatic amines, specifically substituted anilines, and is widely used in various chemical synthesis processes. The structure of 2-bromo-6-methylaniline consists of a benzene ring with a bromine atom at the 2-position and a methyl group at the 6-position, along with an amino group (-NH2) attached directly to the benzene ring.

The synthesis of 2-bromo-6-methylaniline typically involves nucleophilic aromatic substitution reactions or other substitution methods, depending on the starting materials and desired product purity. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for producing this compound, reducing waste and improving yield rates.

2-Bromo-6-methylaniline finds applications in diverse fields, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various bioactive compounds, such as antiviral agents and anticancer drugs. Its role as a building block in organic synthesis is pivotal due to its ability to undergo multiple functional group transformations, making it versatile for creating complex molecular architectures.

Recent studies have highlighted the potential of 2-bromo-6-methylaniline in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its use as a monomer for synthesizing novel polymeric materials with tailored properties, such as improved thermal stability and mechanical strength. These findings underscore its importance in both academic research and industrial applications.

In terms of chemical properties, 2-bromo-6-methylaniline exhibits moderate solubility in common organic solvents like dichloromethane and ethyl acetate, while being poorly soluble in water. Its melting point is approximately 95°C, and it has a boiling point around 190°C under standard atmospheric pressure. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

The reactivity of 2-bromo-6-methylaniline is influenced by the electron-withdrawing bromine substituent at the 2-position, which activates certain positions on the benzene ring for electrophilic substitution reactions. This makes it a valuable precursor for synthesizing derivatives with enhanced biological activity or specific functional groups required for targeted applications.

In conclusion, CAS No. 53848-17-2, or 2-bromo-6-methylaniline, remains a critical intermediate in organic synthesis due to its unique chemical properties and wide-ranging applications across various industries. Ongoing research continues to uncover new avenues for its utilization, ensuring its relevance in both academic and industrial settings.